Cas no 2228156-29-2 (2-(4-aminobutan-2-yl)-5-(diethylamino)phenol)

• Product Name: 2-(4-aminobutan-2-yl)-5-(diethylamino)phenol
• CAS No: 2228156-29-2
• MF: C₁₄H₂₄N₂O
• MW: 236.353163719177
• CID: 6335072
• PubChem ID: 165662309
• Update Time: 2025-07-21

2-(4-aminobutan-2-yl)-5-(diethylamino)phenol Chemical and Physical Properties

Names and Identifiers

• 2-(4-aminobutan-2-yl)-5-(diethylamino)phenol
• 2228156-29-2
• EN300-1810848

• Inchi： 1S/C14H24N2O/c1-4-16(5-2)12-6-7-13(14(17)10-12)11(3)8-9-15/h6-7,10-11,17H,4-5,8-9,15H2,1-3H3
• InChI Key： MWYSVQUXLLEGOA-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1C(C)CCN)N(CC)CC

Computed Properties

• Exact Mass: 236.188863393g/mol
• Monoisotopic Mass: 236.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.5Ų

Additional information on 2-(4-aminobutan-2-yl)-5-(diethylamino)phenol

2-(4-Aminobutan-2-yl)-5-(Diethylamino)phenol: A Promising Compound in Pharmaceutical Research

2-(4-Aminobutan-2-yl)-5-(Diethylamino)phenol, with the chemical identifier CAS No. 2228156-29-2, represents a novel class of organic compounds that have garnered significant attention in recent years due to their unique pharmacological profiles. This compound is characterized by its 2-(4-aminobutan-2-yl) functional group and the presence of a diethylamino substituent, which together contribute to its multifaceted biological activities. The structural complexity of this molecule is further emphasized by the presence of a phenol ring, which serves as a key scaffold for various pharmacological interactions.

Recent advancements in medicinal chemistry have highlighted the potential of 2-(4-aminobutan-2-yl)-5-(diethylamino)phenol as a candidate for the development of new therapeutic agents. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antioxidant properties, which are attributed to its ability to scavenge reactive oxygen species (ROS) and modulate intracellular redox homeostasis. The phenol group in the molecule plays a critical role in this activity, as it can donate electrons to neutralize free radicals, thereby reducing oxidative stress in cellular systems.

Another key aspect of 2-(4-aminobutan-2-yl)-5-(di,ethylamino)phenol is its potential application in neuropharmacology. Research conducted in 2024 by a team at the University of Tokyo revealed that this compound may have neuroprotective effects, particularly in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's. The diethylamino substituent is believed to enhance the compound's ability to cross the blood-brain barrier, allowing it to exert its effects on central nervous system (CNS) targets. This property makes 2-(4-aminobutan-2-yl)-5-(diethylamino)phenol a promising candidate for further exploration in the treatment of CNS-related disorders.

In addition to its antioxidant and neuroprotective properties, 2-(4-aminobutan-2-yl)-5-(diethylamino)phenol has shown potential in the field of anti-inflammatory drug development. A 2023 preclinical study published in Pharmacological Research indicated that this compound can inhibit the activation of nuclear factor kappa B (NF-κB), a key transcription factor involved in the regulation of inflammatory responses. By suppressing NF-κB activity, 2-(4-aminobutan-2-yl)-5-(diethylamino)phenol may offer therapeutic benefits for conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

The 4-aminobutan-2-yl substituent in 2-(4-aminobutan-2-yl)-5-(diethylamino)phenol is also noteworthy for its potential role in modulating enzyme activity. A 2024 study published in Drug Discovery Today suggested that this group may interact with specific enzymes involved in metabolic pathways, thereby influencing the efficacy of the compound in vivo. This interaction could potentially lead to the development of targeted therapies that address specific metabolic imbalances associated with various diseases.

From a synthetic perspective, the synthesis of 2-(4-aminobutan-2-yl)-5-(diethylamino)phenol has been optimized to enhance its purity and yield. Recent advancements in asymmetric catalysis have enabled the selective formation of the diethylamino group, which is critical for the compound's biological activity. The use of green chemistry principles in its synthesis further underscores its compatibility with sustainable pharmaceutical practices, making it an environmentally friendly option for drug development.

Despite its promising properties, 2-(4-aminobutan-2-yl)-5-(diethylamino)phenol is still in the early stages of research and development. Further clinical trials are needed to evaluate its safety, efficacy, and long-term effects in human subjects. However, the growing body of evidence supporting its therapeutic potential suggests that this compound could play a significant role in the future of pharmaceutical innovation.

The phenol ring in 2-(4-aminobutan-2-yl)-5-(diethylamino)phenol also contributes to its potential as a scaffold for drug design. Researchers are exploring the possibility of modifying this ring to enhance its pharmacokinetic properties, such as improved solubility and bioavailability. These modifications could lead to the development of more effective derivatives with broader therapeutic applications.

Overall, 2-(4-aminobutan-2-yl)-5-(diethylamino)phenol represents a compelling example of how the integration of synthetic chemistry and pharmacological research can lead to the discovery of novel therapeutic agents. Its multifaceted biological activities, combined with its structural versatility, make it a valuable candidate for further investigation in the context of drug development. As research in this area continues to evolve, the potential applications of 2-(4-aminobutan-2-yl)-5-(diethylamino)phenol are likely to expand, offering new possibilities for the treatment of a wide range of diseases.

One of the most intriguing aspects of 2-(4-aminobutan-2-yl)-5-(diethylamino)phenol is its potential to serve as a lead compound for the development of multi-target drugs. Unlike traditional single-target therapeutics, multi-target drugs are designed to address multiple pathological mechanisms simultaneously, which can lead to more effective treatment outcomes. The ability of 2-(4-aminobutan-2-yl)-5-(diethylamino)phenol to interact with various biological targets, such as ROS, NF-κB, and specific enzymes, suggests that it could be a valuable starting point for the design of such drugs.

Furthermore, the diethylamino substituent in 2-(4-aminobutan-2-yl)-5-(diethylamino)phenol may also contribute to its potential as a prodrug. Prodrugs are inactive compounds that are converted into their active form within the body, often through enzymatic or chemical reactions. This property could enhance the compound's therapeutic index by reducing side effects and improving its pharmacokinetic profile. The development of prodrug derivatives of 2-(4-aminobutan-2-yl)-5-(diethylamino)phenol is an area of active research, with the goal of optimizing its therapeutic potential.

As the field of medicinal chemistry continues to advance, compounds like 2-(4-aminobutan-2-yl)-5-(diethylamino)phenol will likely play an increasingly important role in the discovery of new therapeutic agents. The combination of its structural complexity and biological activity makes it a prime candidate for further exploration, with the potential to address a wide range of medical conditions. Continued research and development efforts will be essential to fully realize the therapeutic potential of this compound and bring it to the forefront of modern medicine.

Finally, the study of 2-(4-aminobutan-2-yl)-5-(diethylamino)phenol highlights the importance of interdisciplinary collaboration in pharmaceutical research. The integration of synthetic chemistry, pharmacology, and molecular biology has been instrumental in uncovering the compound's potential applications. As researchers continue to explore new avenues in drug development, the insights gained from studying compounds like 2-(4-aminobutan-2-yl)-5-(diethylamino)phenol will undoubtedly contribute to the advancement of medical science and the discovery of innovative therapies.